(2S)-2-[(1-carbamoylpiperidine-3-carbonyl)amino]-3-methylbutanoic acid

• IUPAC Name: (2S)-2-[(1-carbamoylpiperidine-3-carbonyl)amino]-3-methylbutanoic acid
• InChI: InChI=1S/C12H21N3O4/c1-7(2)9(11(17)18)14-10(16)8-4-3-5-15(6-8)12(13)19/h7-9H,3-6H2,1-2H3,(H2,13,19)(H,14,16)(H,17,18)/t8?,9-/m0/s1
• InChI Key: MCGHVUOISCGJQR-GKAPJAKFSA-N
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)C1CCCN(C1)C(=O)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)NC(=O)C1CCCN(C1)C(=O)N
• Molecular Formula: C12H21N3O4
• Molecular Weight: 271.31 g/mol

Description

(2S)-2-[(1-carbamoylpiperidine-3-carbonyl)amino]-3-methylbutanoic acid, also known as Carbamoylpiperidine-3-carbonyl-L-leucine or CPCC, is a synthetic amino acid derivative that has been widely used in scientific research. It is a chiral compound with a molecular formula of C14H24N4O5 and a molecular weight of 332.37 g/mol. CPCC has been extensively studied for its potential applications in various fields, including drug discovery, biochemistry, and molecular biology.

Mechanism of Action

The mechanism of action of CPCC is not well understood, but it is believed to act as a competitive inhibitor of enzymes and transporters. CPCC has been shown to bind to the active site of enzymes and prevent the substrate from binding, thereby inhibiting the enzymatic activity. It has also been shown to bind to transporters and prevent the transport of substrates across the cell membrane.
Biochemical and physiological effects:
CPCC has been shown to have a variety of biochemical and physiological effects, depending on the target protein. For example, it has been shown to inhibit the activity of proteases, which are enzymes that play a key role in protein degradation and cell signaling. It has also been shown to inhibit the activity of kinases, which are enzymes that play a key role in cell signaling and regulation. In addition, CPCC has been shown to inhibit the transport of substrates across the cell membrane, which can have a variety of physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPCC in lab experiments is its high specificity for certain target proteins. CPCC has been shown to bind to a variety of proteins with high affinity and specificity, making it a useful tool for studying protein-ligand interactions. However, one limitation of using CPCC is that it may not be effective for all target proteins, and its mechanism of action may not be well understood for certain targets.

Future Directions

There are several future directions for the use of CPCC in scientific research. One potential application is in the development of new therapeutics for the treatment of diseases such as cancer and Alzheimer's disease. CPCC has been shown to inhibit the activity of certain enzymes and transporters that are implicated in these diseases, and it may be possible to develop small-molecule inhibitors based on CPCC. Another potential application is in the development of new tools for studying protein-ligand interactions and enzyme kinetics. CPCC can be used as a building block for the synthesis of peptidomimetics and small-molecule inhibitors, which can be used to study the mechanisms of action of various proteins. Finally, CPCC may be useful in the development of new imaging agents for use in medical imaging and diagnosis.

Synthesis Methods

CPCC can be synthesized by a variety of methods, including solid-phase peptide synthesis and solution-phase synthesis. In solid-phase peptide synthesis, CPCC is typically synthesized using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry, which involves the sequential addition of protected amino acids to a resin-bound peptide chain. The final step involves the removal of the Fmoc group and the cleavage of the peptide from the resin. In solution-phase synthesis, CPCC is typically synthesized using standard peptide synthesis techniques, such as coupling reactions and deprotection steps.

Scientific Research Applications

CPCC has been extensively used in scientific research as a tool for studying protein-ligand interactions, enzyme kinetics, and protein folding. It has also been used as a building block for the synthesis of peptidomimetics and small-molecule inhibitors of various enzymes. CPCC has been shown to bind to a variety of proteins, including proteases, kinases, and transporters, and has been used to study the mechanisms of action of these proteins.